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Introduction

Velagliflozin is an orally active, potent, and selective inhibitor of the sodium-glucose
cotransporter 2 (SGLT2).[1][2][3] SGLT2 is primarily located in the proximal renal tubules and is
responsible for the majority of glucose reabsorption from the glomerular filtrate back into
circulation.[1][4] By inhibiting SGLT2, velagliflozin blocks this reabsorption, leading to
increased urinary glucose excretion and a subsequent reduction in blood glucose levels.[1][4]
[5] This novel mechanism of action offers an alternative therapeutic approach for the
management of feline diabetes mellitus, a condition analogous to type 2 diabetes in humans.[6]
[7] Recent studies have demonstrated the efficacy and safety of once-daily oral administration
of velagliflozin in improving glycemic control in diabetic cats.[8][9][10]

These application notes provide a comprehensive overview of the protocol for the oral
administration of velagliflozin in cats for research and clinical trial purposes. The document
includes detailed experimental protocols, summarized quantitative data from key studies, and
visual diagrams of the signaling pathway and experimental workflow.

Signaling Pathway of Velagliflozin

Velagliflozin targets the SGLT2 protein in the kidneys. Its mechanism of action is independent
of insulin, focusing on the excretion of excess glucose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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